Cas no 2171656-60-1 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid
• CAS No: 2171656-60-1
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5999796
• PubChem ID: 165545640
• Update Time: 2025-10-29

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid
• EN300-1509946
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}pent-4-ynoic acid
• 2171656-60-1

• Inchi： 1S/C28H30N2O5/c1-3-9-24(25(31)32)29-26(33)28(15-8-10-18(2)16-28)30-27(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h1,4-7,11-14,18,23-24H,8-10,15-17H2,2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： PJMSTAWASOCUBU-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC#C

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid

Research Brief on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid (CAS: 2171656-60-1)

In recent years, the compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid (CAS: 2171656-60-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the alkyne functionality makes it a versatile intermediate for click chemistry and solid-phase peptide synthesis (SPPS).

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in bioconjugation and proteomics. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block for the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The alkyne moiety allows for efficient conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry.

Furthermore, the compound's stability and reactivity under physiological conditions have been investigated in the context of prodrug design. Researchers have demonstrated its potential as a prodrug scaffold, where the Fmoc group can be selectively cleaved to release active therapeutic agents. This approach has been particularly promising in oncology, where targeted drug delivery is critical to minimizing off-target effects.

In addition to its applications in drug development, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid has been utilized in the study of enzyme mechanisms. Its structural analogs have been employed as probes to investigate the substrate specificity of enzymes such as proteases and transferases. Recent work published in ACS Chemical Biology has shown that derivatives of this compound can serve as potent inhibitors of cysteine proteases, which are implicated in various pathological conditions.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. A 2024 study in Organic Process Research & Development addressed these issues by proposing a novel synthetic route that improves yield and reduces byproduct formation. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}pent-4-ynoic acid (CAS: 2171656-60-1) represents a valuable tool in chemical biology and medicinal chemistry. Its multifunctional design enables diverse applications, from drug discovery to enzyme mechanism studies. Ongoing research aims to further explore its potential and address existing limitations, paving the way for innovative therapeutic strategies.